N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-11-3-2-6-17(10-11)15(18)16-12-4-5-13-14(9-12)20-8-7-19-13/h4-5,9,11H,2-3,6-8,10H2,1H3,(H,16,18)
• InChI Key: CPLXTIRTNDPQDB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide, also known as MDBP, is a synthetic compound that has attracted interest in scientific research due to its potential therapeutic properties. MDBP belongs to the class of psychoactive substances known as designer drugs, which are synthesized to mimic the effects of controlled substances.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide is believed to exert its effects by modulating the activity of several neurotransmitter systems, including dopamine, serotonin, and glutamate. This compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of several neurotrophic factors, including brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which are involved in the growth and survival of neurons. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which are involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide has several advantages for laboratory experiments, including its high potency, selectivity, and stability. However, this compound is a synthetic compound that requires specialized equipment and expertise for its synthesis and handling. Additionally, the effects of this compound on human subjects are not well-understood, and further research is needed to determine its safety and efficacy.

Future Directions

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Future research should focus on elucidating the mechanisms underlying its neuroprotective and cognitive-enhancing effects, as well as its safety and efficacy in human subjects. Additionally, the development of new synthetic methods for this compound may facilitate its use in therapeutic applications.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1-piperidinecarboxamide has been studied for its potential neuroprotective and cognitive-enhancing properties. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage and improve mitochondrial function. In vivo studies have demonstrated that this compound can enhance learning and memory in animal models.